Cas no 2022870-33-1 (Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2022870-33-1
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5293618
• Update Time: 2025-05-30

Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-10(15-13(17)18-14(2,3)4)12(16)9-11-7-5-6-8-11/h7,10H,5-6,8-9H2,1-4H3,(H,15,17)
• InChI Key： MBMDIEXDWFXPOO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(=O)CC1CCCC=1

Additional information on Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2022870-33-1): A Comprehensive Overview

Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2022870-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of esters and exhibits a complex structural framework, which includes a cyclopentene ring and an amide-like moiety. The unique structural features of this compound make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester consists of a central carbamic acid ester group linked to a substituted propyl chain. The presence of the cyclopentene ring introduces a degree of rigidity and conformational flexibility, which can be exploited in drug design to optimize binding interactions with biological targets. Furthermore, the tert-butyl ester group at the end of the molecule enhances stability and solubility characteristics, making it suitable for various synthetic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The structural motif present in Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester aligns well with this trend, as it incorporates elements that are frequently found in bioactive molecules. For instance, the cyclopentene ring is a common scaffold in natural products and pharmaceuticals due to its ability to mimic certain biological functionalities. Additionally, the amide-like moiety can serve as a hydrogen bond acceptor or donor, which is crucial for receptor binding affinity.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For example, modifications at the cyclopentene ring or the propyl chain can lead to compounds with improved metabolic stability or altered binding profiles. Such derivatives are being explored for their potential in treating various diseases, including neurological disorders and inflammatory conditions.

The synthesis of Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the cyclopentene ring via cyclization reactions and subsequent functionalization to introduce the desired substituents. The introduction of the carbamic acid ester group often requires careful control of reaction conditions to avoid side products. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to undergo controlled polymerization or cross-linking reactions suggests potential uses in polymer chemistry and material engineering. For instance, derivatives of this compound could be employed to create novel polymers with tailored mechanical or thermal properties.

In terms of biological activity, preliminary studies have indicated that derivatives of Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester exhibit promising interactions with certain biological targets. These interactions are often mediated by non-covalent forces such as hydrogen bonding and hydrophobic interactions. Understanding these interactions at a molecular level is crucial for designing molecules with high affinity and selectivity. Computational methods such as molecular docking and quantum mechanical calculations are increasingly being used to predict and rationalize these interactions.

The role of computational chemistry in studying this compound cannot be overstated. By leveraging computational tools, researchers can simulate various reaction pathways and predict the outcomes of synthetic modifications without conducting extensive experimental trials. This approach not only saves time but also reduces costs associated with traditional synthetic methods. Additionally, computational studies can provide insights into the mechanistic aspects of reactions involving this compound.

In conclusion, Carbamic acid, N-[3-(1-cyclopenten-1-yl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2022870-33-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in synthetic organic chemistry and drug discovery efforts.